Cas no 55250-96-9 (O-Benzyl Alcophosphamide)

• Product Name: O-Benzyl Alcophosphamide
• CAS No: 55250-96-9
• MF: C₁₄H₂₃Cl₂N₂O₃P
• MW: 369.223782777786
• CID: 943595
• PubChem ID: 313355
• Update Time: 2025-08-03

O-Benzyl Alcophosphamide Chemical and Physical Properties

Names and Identifiers

• N-[amino(3-phenylmethoxypropoxy)phosphoryl]-2-chloro-N-(2-chloroethyl)ethanamine
• AC1L7NAJ
• AG-F-92960
• CTK5A3290
• N-(AMINO-(3-PHENYLMETHOXYPROPOXY)PHOSPHORYL)-2-CHLORO-N-(2-CHLOROETHYL)ETHANAMINE
• NSC227247
• O-(3-Benzyloxypropyl)-N,N-bis-(2-chlorethyl)-phosphorodiamidat
• 55250-96-9
• O-Benzyl Alcophosphamide
• NSC-227247
• DTXSID70310446
• O-(3-Benzyloxypropyl)-N,N-bis(2-chloroethyl)phosphorodiamidate; NSC 227247

• Inchi： 1S/C14H23Cl2N2O3P/c15-7-9-18(10-8-16)22(17,19)21-12-4-11-20-13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2,(H2,17,19)
• InChI Key： HXVMZODBPKLHIJ-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)P(N)(=O)OCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.08200
• Monoisotopic Mass: 368.0823350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 74.60000
• LogP: 4.15660

Additional information on O-Benzyl Alcophosphamide

O-Benzyl Alcophosphamide: A Comprehensive Overview

O-Benzyl Alcophosphamide, also known by its CAS number 55250-96-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of O-Benzyl Alcophosphamide, exploring its synthesis, properties, applications, and the latest research findings.

O-Benzyl Alcophosphamide is a derivative of phosphoramides, a class of compounds that have been extensively studied for their versatile chemical properties. The molecule consists of a benzyl group attached to a phosphoramide backbone, which imparts it with distinct electronic and steric characteristics. These properties make it an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of O-Benzyl Alcophosphamide in the development of novel drug delivery systems. Researchers have found that its unique structure allows for efficient encapsulation of bioactive molecules, enhancing their stability and bioavailability. This has led to its exploration as a carrier for anti-cancer drugs, where controlled release mechanisms can be implemented to target specific tissues or cells.

In the agricultural sector, O-Benzyl Alcophosphamide has shown promise as a component in pesticides and herbicides. Its ability to interact with biological membranes makes it effective in disrupting pest cellular functions while minimizing environmental impact. Furthermore, ongoing research is focused on optimizing its formulation to enhance efficacy while reducing potential toxicity to non-target organisms.

The synthesis of O-Benzyl Alcophosphamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the preparation of intermediate phosphoramides and subsequent alkylation to introduce the benzyl group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for stereo-specific applications.

From a materials science perspective, O-Benzyl Alcophosphamide exhibits interesting rheological properties that make it suitable for use in polymer composites and advanced coatings. Its ability to form hydrogen bonds with polymer matrices enhances interfacial adhesion, leading to improved mechanical and thermal properties. This has sparked interest in its use for high-performance materials in aerospace and automotive industries.

One of the most exciting developments involving O-Benzyl Alcophosphamide is its role in nanotechnology. Researchers have successfully utilized it as a stabilizing agent in the synthesis of nanoparticles, particularly those used in drug delivery systems. Its amphiphilic nature allows it to stabilize nanoparticles by creating a protective shell around them, preventing aggregation and enhancing their stability under physiological conditions.

In terms of environmental impact, studies have shown that O-Benzyl Alcophosphamide degrades relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. This makes it a more sustainable alternative compared to traditional chemical agents that may accumulate in ecosystems over time.

Looking ahead, the potential applications of O-Benzyl Alcophosphamide are vast and varied. Its versatility as a chemical building block opens doors for innovation across multiple disciplines. Continued research into its synthesis methods, structural modifications, and application-specific optimizations will undoubtedly unlock new possibilities for this intriguing compound.

In conclusion, O-Benzyl Alcophosphamide (CAS No 55250-96-9) stands out as a compound with immense potential across various fields due to its unique chemical properties and versatile applications. As research progresses, we can expect even more groundbreaking uses for this remarkable molecule.